Cas no 53541-89-2 (1H-Indole, 3-[(4-chlorophenyl)methyl]-)

• Product Name: 1H-Indole, 3-[(4-chlorophenyl)methyl]-
• CAS No: 53541-89-2
• MF: C₁₅H₁₂ClN
• MW: 241.715482711792
• CID: 1586625
• Update Time: 2024-09-13

1H-Indole, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C15H12ClN/c16-13-7-5-11(6-8-13)9-12-10-17-15-4-2-1-3-14(12)15/h1-8,10,17H,9H2
• InChI Key： SEGLTMJKKAMXEF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CC2=CC=C(Cl)C=C2)=C1

Computed Properties

• Exact Mass: 241.06596

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Melting Point: 104.0-105.5 °C(Solv: hexane (110-54-3); dichloromethane (75-09-2))
• Boiling Point: 409.9±25.0 °C(Predicted)
• PSA: 15.79
• pka: 17.03±0.30(Predicted)